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Compound of Interest

Triethyl 2-fluoro-2-
Compound Name:
phosphonoacetate

cat. No.: B1302008

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Triethyl 2-fluoro-2-
phosphonoacetate. The following procedural guidance is designed to ensure safe laboratory
practices and mitigate risks associated with this compound.

Chemical Identifier:

Name: Triethyl 2-fluoro-2-phosphonoacetate

CAS Number: 2356-16-3[1][2][3]

Molecular Formula: CBH16FO5P[2]

Molecular Weight: 242.18 g/mol [1][2]

Hazard Identification: Triethyl 2-fluoro-2-phosphonoacetate is classified as a warning-level
hazardous substance. It is known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1]
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Hazard Classification Code Description
Skin Irritation H315 Causes skin irritation.[1]
o Causes serious eye irritation.
Eye Irritation H319
[1]
Specific target organ toxicity — H335 May cause respiratory

single exposure

irritation.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Triethyl 2-

fluoro-2-phosphonoacetate to prevent exposure.

PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side
shields or goggles.[4]

Protects against splashes and
eye contact, which can cause

serious irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which
can lead to irritation.[1] Gloves
should be inspected before
use and disposed of properly

after handling.[5]

Respiratory Protection

Type ABEK (EN14387)

respirator filter or equivalent.[1]

Necessary when working in
areas with inadequate
ventilation or when there is a

risk of inhaling vapors or mists.

Body Protection

Laboratory coat or impervious

clothing.

Protects against accidental
spills and contamination of

personal clothing.[5]

Operational Plan: Handling and Storage

Handling:
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Preparation: Ensure a well-ventilated work area, such as a chemical fume hood.[6]

Personal Protective Equipment: Don all required PPE as specified in the table above.

Dispensing: Avoid direct contact with the substance. Use appropriate tools for transfer.

After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[5]

Storage:

o Store in a tightly closed container in a dry, well-ventilated place.[5]
o Keep away from heat, sparks, open flames, and hot surfaces.
 Recommended storage temperature is 4°C.[4]

Disposal Plan

All waste containing Triethyl 2-fluoro-2-phosphonoacetate must be treated as hazardous
waste.

o Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and
sealed container.

o Container Management: Do not mix with other waste.[5] Handle uncleaned containers as
you would the product itself.[5]

o Disposal: Dispose of the waste through a licensed disposal company in accordance with
local, state, and federal regulations.[5]

Emergency Procedures

Spill Response Workflow:
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Evacuate Spill Area
Alert Others in the Vicinity
Ensure Adequate Ventilation

Assess Spill Size and Risk

If spill is manageable

Don Appropriate PPE
Contain Spill with Inert Absorbent Material
Collect and Place in a Sealed Container for Disposal

Decontaminate the Area
Dispose of Waste as Hazardous

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill of Triethyl 2-fluoro-2-
phosphonoacetate.

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids.[7] Seek medical

attention if irritation persists.

Remove contaminated clothing. Wash skin
Skin Contact thoroughly with soap and plenty of water.[7]
Seek medical advice if irritation occurs.

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _
artificial respiration.[4][7] Seek medical
attention.
Do NOT induce vomiting. Rinse mouth with
) water.[8] Never give anything by mouth to an
Ingestion

unconscious person.[7][8] Call a physician

immediately.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-triethyl-2-fluoro-2-phosphonoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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